3-methyl-N-(3-phenylpropyl)-1-benzofuran-2-carboxamide

• IUPAC Name: 3-methyl-N-(3-phenylpropyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H19NO2/c1-14-16-11-5-6-12-17(16)22-18(14)19(21)20-13-7-10-15-8-3-2-4-9-15/h2-6,8-9,11-12H,7,10,13H2,1H3,(H,20,21)
• InChI Key: RCPRUQZERSZMBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C(=O)NCCCC3=CC=CC=C3
• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol

Description

Synthesis Analysis

The synthesis of benzofuran derivatives often involves multi-step chemical reactions, where key functionalities are introduced to the benzofuran core. For instance, the synthesis of similar compounds has been achieved through reactions such as Friedländer synthesis, where amino and carbonyl groups react to form quinoline derivatives, which can be further modified to obtain the desired benzofuran structure (Gao et al., 2011).

Molecular Structure Analysis

Benzofuran derivatives exhibit interesting molecular conformations due to the presence of intramolecular and intermolecular interactions. For example, compounds with similar structures have been observed to form centrosymmetric hydrogen-bonded dimers, facilitated by N–H···O interactions, and their molecular packing is often influenced by π–π interactions and weak C–H···O hydrogen bonding (Kranjc et al., 2012).

Chemical Reactions and Properties

Benzofuran derivatives engage in various chemical reactions, contributing to their diverse chemical properties. The presence of functional groups like amides and carboxylates in these compounds allows for reactions such as esterification, amidation, and substitution reactions, which can be utilized to modify their chemical structure and properties for specific applications (Ikemoto et al., 2005).

Physical Properties Analysis

The physical properties of benzofuran derivatives, such as solubility, melting point, and crystallinity, are influenced by their molecular structure and intermolecular interactions. These properties are crucial for understanding the compound's behavior in different environments and can be determined through techniques like X-ray diffraction and spectroscopic methods (Choi et al., 2008).

Chemical Properties Analysis

The chemical properties of 3-methyl-N-(3-phenylpropyl)-1-benzofuran-2-carboxamide, such as reactivity, stability, and functional group behavior, are dictated by its molecular framework. The presence of electron-donating and electron-withdrawing groups within the molecule affects its reactivity towards nucleophilic and electrophilic agents, impacting its potential for further chemical modifications and applications (Ried et al., 1980).